Cas no 40456-51-7 (2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)-)

2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)- Properties

Names and Identifiers

• 2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)-
• Bursehernin
• C21183
• 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl)methyl)dihydro-, (3R-trans)-
• AKOS040734949
• (3R-trans)-4-(1,3-Benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl)methyl)dihydro-2(3H)-furanone
• (-)-bursehernin
• (3R,4R)-4-(2H-1,3-Benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one
• CHEBI:90893
• Q27162871
• (R,R)-4-(1,3-benzodioxol-5-ylmethyl)-3-(3,4-dimethoxybenzyl)dihydrofuran-2(3H)-one
• 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl )methyl)dihydro-, (3R-trans)-
• (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one
• HY-N10670
• (-)-5'-desmethoxy-yatein
• (3R-trans)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-2(3H)-furanone
• FS-7472
• SCHEMBL12857588
• CS-0633876
• DTXSID50960847
• 4-[(2H-1,3-Benzodioxol-5-yl)methyl]-3-[(3,4-dimethoxyphenyl)methyl]oxolan-2-one
• 40456-51-7
• (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-(3,4-dimethoxybenzyl)dihydrofuran-2(3H)-one
• GLXC-17678
• (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4-dimethoxyphenyl)methyl)oxolan-2-one
• DA-51474
• 5'-Desmethoxyyatein
• +Expand

• InChIKey： IYBDDRJHJMFFBB-JKSUJKDBSA-N
• Inchi： InChI=1S/C21H22O6/c1-23-17-5-3-14(9-19(17)24-2)8-16-15(11-25-21(16)22)7-13-4-6-18-20(10-13)27-12-26-18/h3-6,9-10,15-16H,7-8,11-12H2,1-2H3/t15-,16+/m0/s1
• SMILES： COC1=C(C=C(C=C1)C[C@@H]2[C@@H](CC3=CC4=C(C=C3)OCO4)COC2=O)OC

Computed Properties

• Exact Mass: 370.141638
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 370.141638
• Heavy Atom Count: 27
• Complexity: 511
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 63.2

Experimental Properties

• Refractive Index: 1.586
• Boiling Point: 543.6°Cat760mmHg
• Flash Point: 238.5°C
• Color/Form: Powder
• Density: 1.268